Benzyl 4-(iodomethyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-(iodomethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H18INO2/c15-10-12-6-8-16(9-7-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12H,6-11H2
• InChI Key: LOWFFKJGPLDVQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CI)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H18INO2
• DSSTOX Substance ID: DTXSID40562910
• Molecular Weight: 359.20 g/mol
• CAS No.: 149897-41-6

Description

Benzyl 4-(iodomethyl)piperidine-1-carboxylate is a chemical compound that has been used in scientific research. It has diverse applications, including drug synthesis, organic reactions, and medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves the reaction of I2 with 1H-imidazole and triphenylphosphine in THF at ambient temperature. After 4 hours, the reaction mixture is quenched with water, diluted, and extracted with EtOAc. The organic layers are then washed, dried, and concentrated under reduced pressure. The residue is purified by silica gel to afford the title compound.

Molecular Structure Analysis

The molecular structure of this compound contains a total of 37 bonds, including 19 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 2 six-membered rings, and 1 (thio-) carbamate(s) (aliphatic).

Chemical Reactions Analysis

This compound is a reactant for the synthesis of orally bioavailable P2Y12 antagonists for the inhibition of platelet aggregation.

Mechanism of Action

Benzyl 4-(iodomethyl)piperidine-1-carboxylate has been shown to interact with certain proteins, enzymes, and drug targets, suggesting that it has a mechanism of action. It is thought to interact with proteins by forming a covalent bond with the protein's active site. This can alter the protein's structure and function, leading to a change in the protein's activity. This compound has also been shown to interact with certain enzymes, which can inhibit the enzyme's activity. Finally, this compound has been shown to interact with certain drug targets, suggesting that it may be able to modulate the activity of these targets.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with certain proteins and enzymes, leading to a change in their activity. It has also been shown to interact with certain drug targets, suggesting that it may be able to modulate the activity of these targets. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects, suggesting that it may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

Benzyl 4-(iodomethyl)piperidine-1-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and the reaction is highly efficient. In addition, this compound is relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. It is toxic and should be handled with care. In addition, this compound is not soluble in water, and so it must be dissolved in an organic solvent before use.

Future Directions

There are a number of potential future directions for Benzyl 4-(iodomethyl)piperidine-1-carboxylate research. One possibility is to further explore its mechanism of action, as this could lead to the development of new drugs or therapies. Another possibility is to explore its effects on various diseases, as it has been shown to have anti-inflammatory and antioxidant effects. Finally, this compound could be used in the synthesis of new compounds, as it has been used to synthesize a variety of compounds, including pharmaceuticals and other biologically active molecules.

Synthesis Methods

Benzyl 4-(iodomethyl)piperidine-1-carboxylate is synthesized by reacting piperidine and benzyl bromide in the presence of potassium iodide in an aqueous solution. The reaction is carried out at a temperature of 80-90°C, and the product is isolated by filtration. The yield of the reaction is typically around 95%. The purity of the product can be further increased by recrystallization.

Scientific Research Applications

Benzyl 4-(iodomethyl)piperidine-1-carboxylate has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals and other biologically active molecules. It is also used in the study of enzyme kinetics, as it can be used to measure the rate of enzymatic reactions. This compound can also be used to study the structure and function of proteins, as it has been shown to interact with certain proteins. In addition, this compound has been used to study the mechanisms of action of various drugs, as it has been shown to interact with certain drug targets.